BENGHE Foundational & Exploratory

Check Availability & Pricing

Anhydrous sodium stannate preparation and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium stannate trihydrate

Cat. No.: B077131

An In-depth Technical Guide to Anhydrous Sodium Stannate: Preparation and Properties

Introduction

Anhydrous sodium stannate (Na2SnQOs) is an inorganic metal oxide compound composed of
sodium, tin, and oxygen.[1][2] It is a distinct chemical entity from its hydrated form, sodium
hexahydroxostannate(IV) (Naz[Sn(OH)s] or Na2SnOs3-3H20), and is identified by its own CAS
Registry Number, 12058-66-1.[1][3] Anhydrous sodium stannate typically appears as a white,
crystalline powder or solid.[1][4] This compound serves as a crucial component in various
industrial applications, including as a salt in alkaline tin plating electrolytes, a stabilizer for
hydrogen peroxide, a mordant in the textile industry, and in the manufacturing of ceramics,
glass, and other tin-based compounds.[1][5][6][7] Its utility stems from its properties as a
reliable source of tin ions.[4]

Physicochemical Properties

The fundamental properties of anhydrous sodium stannate are summarized below. It is
important to note that some reported values in the literature show discrepancies, which may be
attributed to differences in measurement conditions or the specific form of the material being
analyzed (e.g., bulk powder vs. crystalline solid).
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Property Value Source(s)

IUPAC Name disodium;dioxido(oxo)tin [1]8]

Chemical Formula Na2Sn0s [11[81I9]

CAS Number 12058-66-1 [1]13][8]

Molecular Weight 212.69 g/mol [11181I9]
White crystals or white

Appearance ) [1]
crystalline powder

Density 4.68 g/cm?3 [4]

Bulk Density 7.3 g/cm3 [11[2]
140 °C (Decomposition

Melting Point temperature for the hydrated [4][10]
form)

N Very soluble in water; Insoluble
Solubility [1][4]

in ethyl alcohol and acetone.

Note: Some sources report

slight solubility in water.

[4]16]

Crystal Structure Info

The related
hexahydroxostannate anion
([Sn(OH)e]27) is octahedral.

[11(31[4]

Sn-O Bond Distance

Average of 2.071 A in the

anion.

[11(31[4]

Preparation of Anhydrous Sodium Stannate

Anhydrous sodium stannate can be synthesized through several routes, primarily categorized

into solid-state reactions and wet chemical methods followed by dehydration.

Method 1: Solid-State Synthesis via Roasting
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This method involves the high-temperature reaction between tin(IV) oxide (cassiterite) and an
alkali sodium salt, such as sodium carbonate. It is a direct route to the anhydrous form.

Reactant Preparation: Tin(IV) oxide (SnOz) and sodium carbonate (Na2COs) powders are
individually ground to a fine particle size (e.g., until the mass percentage of -0.1mm patrticle
size is not less than 90%).[11]

Mixing: The powdered reactants are mixed thoroughly. An optimal mole ratio of Na2COs to
SnOz2 is 3:2.[12]

Agglomeration: The mixture is formed into agglomerates or pellets to ensure uniform heating.
[11]

Roasting (Calcination): The agglomerates are heated in a furnace under a reducing
atmosphere, such as a mixture of carbon monoxide (CO) and carbon dioxide (CO2).[1][3][6]
The reaction proceeds according to the equation: SnO2z + Na2COs — Na2Sn0Os + CO2.[1][4]
Optimal roasting conditions have been reported at 850°C for 4 hours.[12]

Cooling and Processing: After roasting, the product is cooled.

Purification (Optional): The resulting solid mass can be further purified by processes such as
grinding, immersion in a dilute alkaline solution for leaching, filtration, and crystallization to
obtain a high-purity product.[11][12]

Tin(IV) Oxide (SnO2)

Purification
(Leaching, Filtration)

Roasting
(e.g., 850°C in CO/CO)

Grinding & Mixing Cooling

Anhydrous
Sodium Stannate

‘ Sodium Carbonate (Na2COs) ‘
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Workflow for Solid-State Synthesis of Anhydrous Sodium Stannate.

Method 2: Wet Chemical Synthesis with Dehydration
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This common industrial method involves the synthesis of hydrated sodium stannate from
metallic tin or its compounds in an aqueous alkaline solution, followed by a dehydration step to
yield the anhydrous product.

e Reaction Setup: Metallic tin (e.g., banca tin) and a 10-40% sodium hydroxide (NaOH)
solution are placed into a reaction kettle.[13]

o Oxidation-Reaction: The mixture is stirred, and an oxidizing agent, typically 5-30% hydrogen
peroxide (H202), is added to the system.[13] The reaction proceeds at a controlled
temperature between 60°C and 100°C for 1 to 6 hours.[13] The overall reaction to form the
hydrated intermediate is: Sn + 2NaOH + 2H202 - NazSn0s3-3H20.[13]

« Filtration & Concentration: The resulting slurry is filtered to remove any unreacted solids. The
filtrate, containing dissolved sodium stannate, is then concentrated, often under reduced
pressure, until crystallization begins.[13]

o Crystallization: The concentrated solution is cooled to allow for the crystallization of hydrated
sodium stannate (NazSnOs-3H20). The crystals are then separated from the mother liquor by
filtration.[13][14]

o Dehydration: The collected filter cake of hydrated sodium stannate is dried. To obtain the
anhydrous form, the crystals are heated to a temperature above 140°C to drive off the water
of crystallization.[10] The final product is crushed and sieved to achieve a uniform powder.[5]
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Workflow for Wet Chemical Synthesis of Anhydrous Sodium Stannate.

Key Applications
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Anhydrous sodium stannate is a versatile chemical with applications across several industries:

o Electroplating: It is a primary component in alkaline tin plating electrolytes for depositing
smooth, corrosion-resistant tin coatings on metal surfaces.[1][4] It is also used in the plating
of tin alloys.[5][11]

o Chemical Manufacturing: It serves as a precursor for the production of other tin-based
compounds and tin oxide coatings.[1][6]

» Peroxide Stabilization: It acts as an effective stabilizer for hydrogen peroxide solutions,
preventing their decomposition.[1][3][5]

» Glass and Ceramics: In the glass industry, it functions as a thinning agent, helping to remove
impurities and bubbles from molten glass to improve clarity.[4] It is also utilized in the
production of certain ceramics.[4][11]

o Textile Industry: It is employed as a mordant to fix dyes to fabrics and as a fireproofing agent.
[41[5][11]

o Metallurgy: It is used to remove arsenic and lead impurities in metallurgical processes.[1][5]

Safety and Handling

Anhydrous sodium stannate is classified with GHS pictograms GHSO05 (Corrosive) and GHS07
(Exclamation mark).[3] It is reported to cause skin irritation and may cause severe skin burns
and eye damage.[3][8] Appropriate personal protective equipment (PPE), including gloves and
eye protection, should be used when handling the compound. It should be stored in a dry
environment as it can be sensitive to moisture.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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